5-(2-Methoxy-benzylidene)-hydantoin
Cat. No. B1204820
M. Wt: 218.21 g/mol
InChI Key: YOFKIDCKEYKPNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04264617
Procedure details
A mixture of o-methoxybenzaldehyde (2.00 g., 14.7 mmoles) and hydantoin (1.47 g., 1 molar ratio) in water (12 ml) was heated to 70°; monoethanolamine (1.35 g., 1.5 molar ratio) was then added. The mixture was heated in an oil bath (90°-92°) and stirred magnetically for 4 hours. Usual workup gave the title compound as an orange solid (2.90 g.), m.p. 174°-179°.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:10]=[CH:9][CH:8]=[CH:7][C:4]=1[CH:5]=O.[NH:11]1[CH2:17][C:15](=[O:16])[NH:14][C:12]1=[O:13].C(CN)O>O>[CH3:1][O:2][C:3]1[CH:10]=[CH:9][CH:8]=[CH:7][C:4]=1[CH:5]=[C:17]1[NH:11][C:12](=[O:13])[NH:14][C:15]1=[O:16]
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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COC1=C(C=O)C=CC=C1
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Name
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Quantity
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1.47 g
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Type
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reactant
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Smiles
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N1C(=O)NC(=O)C1
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Name
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Quantity
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12 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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1.35 g
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Type
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reactant
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Smiles
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C(O)CN
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred magnetically for 4 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated to 70°
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was heated in an oil bath (90°-92°)
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Type
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product
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Smiles
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COC1=C(C=C2C(NC(N2)=O)=O)C=CC=C1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 2.9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 90.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
